molecular formula C12H8N2O3 B8530336 1-Carboxy-4-Hydroxy-9H-Pyrido[3,4-b]Indole

1-Carboxy-4-Hydroxy-9H-Pyrido[3,4-b]Indole

Cat. No. B8530336
M. Wt: 228.20 g/mol
InChI Key: JHCKHLUHXWEENL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Carboxy-4-Hydroxy-9H-Pyrido[3,4-b]Indole is a useful research compound. Its molecular formula is C12H8N2O3 and its molecular weight is 228.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Carboxy-4-Hydroxy-9H-Pyrido[3,4-b]Indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Carboxy-4-Hydroxy-9H-Pyrido[3,4-b]Indole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Carboxy-4-Hydroxy-9H-Pyrido[3,4-b]Indole

Molecular Formula

C12H8N2O3

Molecular Weight

228.20 g/mol

IUPAC Name

4-hydroxy-9H-pyrido[3,4-b]indole-1-carboxylic acid

InChI

InChI=1S/C12H8N2O3/c15-8-5-13-11(12(16)17)10-9(8)6-3-1-2-4-7(6)14-10/h1-5,14-15H,(H,16,17)

InChI Key

JHCKHLUHXWEENL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3=C(N2)C(=NC=C3O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

In 30 ml of methanol was dissolved 1.0 g of the product of Example 2 followed by addition of 2 ml of 10% aqueous sodium hydroxide. The mixture was refluxed at water bath temperature for 6 hours and the methanol then removed by distillation. The residue was neutralized with a 10% aqueous hydrochloric acid and the resultant crystals were recovered by filtration and recrystallized from methanoltetrahydrofuran to yield 630 mg of the title compound as colorless needles, m.p. 158°-159° C. (decomp.). Mol. wt. (based on mass spectrum) 228. Elemental analysis found: C, 63.32%; H, 3.28%; N, 12.05%; calculated for C12H8N2O3 : C, 63.16%; H, 3.53%; N, 12.28%. The IR absorption spectrum shows the absorption at 1680 cm-1 in starting compound has disappeared with absorption observed at 1610 cm-1 (carbonyl).
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